Cas no 1805504-35-1 (1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene)

• Product Name: 1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene
• CAS No: 1805504-35-1
• MF: C₇H₄BrF₂NO₂
• MW: 252.012968063354
• CID: 4973957
• Update Time: 2025-07-18

1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene

• Inchi： 1S/C7H4BrF2NO2/c8-6-2-5(11(12)13)1-4(3-9)7(6)10/h1-2H,3H2
• InChI Key： RFVGMQPVYYGTMX-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(CF)C=1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 2.7
• Topological Polar Surface Area: 45.8

Additional information on 1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene

Introduction to 1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene (CAS No. 1805504-35-1)

1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene, identified by the CAS number 1805504-35-1, is a fluorinated nitroaromatic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to a class of molecules characterized by the presence of multiple fluorine atoms and a nitro group, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of bromine, fluoro, and nitro substituents on the benzene ring imparts distinct reactivity, making it a valuable intermediate in synthetic chemistry.

The increasing interest in fluorinated compounds stems from their enhanced metabolic stability, improved bioavailability, and altered electronic distributions, which can significantly influence the pharmacokinetic and pharmacodynamic profiles of drug candidates. In recent years, 1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene has been explored in various synthetic pathways due to its versatile reactivity. For instance, the bromo and fluoro substituents serve as excellent handles for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures.

One of the most compelling aspects of this compound is its utility in the development of novel therapeutic agents. The nitro group, while traditionally associated with explosive properties, plays a crucial role in modulating drug interactions with biological targets. In particular, the electron-withdrawing nature of the nitro group can enhance binding affinity to certain enzymes and receptors, making it a valuable tool in medicinal chemistry. Recent studies have demonstrated that derivatives of 1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene exhibit promising activity against various diseases, including cancer and infectious disorders.

The synthesis of 1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene typically involves multi-step organic transformations starting from commercially available precursors. A common approach involves the nitration of a fluorinated benzene derivative followed by halogenation and subsequent functional group modifications. The precise control of reaction conditions is essential to achieve high yields and purity, as side reactions can lead to undesired byproducts. Advanced computational methods have been employed to optimize synthetic routes, leveraging molecular modeling to predict reaction outcomes and minimize experimental trial-and-error.

In the realm of drug discovery, 1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene has been utilized as a key building block in the synthesis of kinase inhibitors. Kinases are enzymes involved in numerous cellular processes, and their dysregulation is implicated in many diseases. By incorporating this compound into drug candidates, researchers aim to develop selective inhibitors that disrupt aberrant signaling pathways. Preliminary data suggest that certain derivatives exhibit potent inhibitory activity against specific kinases while maintaining good selectivity over related enzymes.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can alter lipophilicity, metabolic stability, and binding interactions, all of which are critical factors in drug design. In the case of 1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene, the combination of bromine and fluoro substituents provides multiple points for further derivatization, allowing chemists to fine-tune properties such as solubility and receptor affinity. This flexibility has led to its widespread use in both academic research and industrial applications.

Recent advancements in analytical techniques have enabled more detailed characterization of 1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene and its derivatives. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography provide invaluable insights into molecular structure and purity. These tools are essential for ensuring that synthesized compounds meet stringent quality standards before they proceed to biological testing.

The potential applications of 1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene extend beyond pharmaceuticals into agrochemicals. Fluorinated compounds often exhibit enhanced resistance to degradation under environmental conditions, making them suitable for use as crop protection agents. Researchers are exploring its incorporation into novel pesticides that target specific pests while minimizing ecological impact.

As our understanding of molecular interactions continues to evolve, so does the demand for specialized intermediates like 1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene. The ability to precisely modify aromatic rings with multiple functional groups opens up new avenues for innovation in drug discovery and material science. Future research may uncover additional applications in areas such as photodynamic therapy or advanced materials engineering.

In conclusion,1-Bromo-2-fluoro-3-fluoromethyl-5-nitrobenzene (CAS No. 1805504-35) represents a fascinating compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool for synthetic chemists seeking to develop next-generation therapeutics and materials. As research progresses，the full potential of this molecule is likely to be realized，leading to significant advancements in human health and industrial applications.